Cas no 754190-57-3 ((E)-3-quinoxalin-2-ylprop-2-enoic acid)
(E)-3-Quinoxalin-2-ylprop-2-enoic acid is a quinoxaline-derived α,β-unsaturated carboxylic acid, notable for its conjugated double bond system and heteroaromatic quinoxaline moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a Michael acceptor or intermediate in the preparation of pharmacologically active compounds. The quinoxaline ring enhances electronic properties, making it valuable in materials science and medicinal chemistry research. Its crystalline form ensures stability and ease of handling, while the carboxylic acid functionality allows for further derivatization. This compound is particularly useful in the development of heterocyclic frameworks and as a building block for bioactive molecules.
754190-57-3 structure
Product Name:(E)-3-quinoxalin-2-ylprop-2-enoic acid
CAS No:754190-57-3
MF:C11H8N2O2
MW:200.193422317505
CID:3272249
PubChem ID:1549954
Update Time:2025-11-02
(E)-3-quinoxalin-2-ylprop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-PROPENOIC ACID, 3-(2-QUINOXALINYL)-, (2E)-
- (E)-3-quinoxalin-2-ylprop-2-enoic acid
- (2E)-3-(QUINOXALIN-2-YL)PROP-2-ENOIC ACID
- EN300-06596
- 2-Quinoxalineacrylic acid
- 754190-57-3
- 3-(2-Quinoxalinyl)-2-propenoic acid; NSC 158311;
- CHEMBL1443850
- 3-(quinoxalin-2-yl)prop-2-enoic acid
- Z56943517
- NSC-158311
- MFCD03002884
- SCHEMBL3530212
- 3-(quinoxalin-2-yl)prop-2-enoicacid
- G75481
- (E)-3-(quinoxalin-2-yl)acrylic acid
- (e)-3-(2-quinoxalinyl)-2-propenoic acid
- 3-(Quinoxalin-2-yl)-acrylic acid
- 3-Quinoxalin-2-yl-acrylic acid
- 2-Propenoic acid, 3-(2-quinoxalinyl)-
- AB00587961-02
- SCHEMBL3530215
- EN300-1264695
- AKOS000117136
- 1593-24-4
- J-510978
- 3-(Quinoxalin-2-yl)acrylic acid
- MLS000774627
- NSC158311
- CS-0345103
- SMR000372387
- HMS2731G17
-
- MDL: MFCD03002884
- Inchi: 1S/C11H8N2O2/c14-11(15)6-5-8-7-12-9-3-1-2-4-10(9)13-8/h1-7H,(H,14,15)/b6-5+
- InChI Key: QJNZVVWLYVQBPQ-AATRIKPKSA-N
- SMILES: OC(/C=C/C1=CN=C2C=CC=CC2=N1)=O
Computed Properties
- Exact Mass: 200.058577502g/mol
- Monoisotopic Mass: 200.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.1Ų
(E)-3-quinoxalin-2-ylprop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Q865210-100mg |
(2E)-3-(2-Quinoxalinyl)-2-propenoic Acid |
754190-57-3 | 100mg |
$242.00 | 2023-05-17 | ||
| TRC | Q865210-250mg |
(2E)-3-(2-Quinoxalinyl)-2-propenoic Acid |
754190-57-3 | 250mg |
$517.00 | 2023-05-17 | ||
| TRC | Q865210-500mg |
(2E)-3-(2-Quinoxalinyl)-2-propenoic Acid |
754190-57-3 | 500mg |
$907.00 | 2023-05-17 | ||
| TRC | Q865210-1g |
(2E)-3-(2-Quinoxalinyl)-2-propenoic Acid |
754190-57-3 | 1g |
$1510.00 | 2023-05-17 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18937-1G |
(E)-3-quinoxalin-2-ylprop-2-enoic acid |
754190-57-3 | 95% | 1g |
¥ 2,263.00 | 2023-03-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18937-5G |
(E)-3-quinoxalin-2-ylprop-2-enoic acid |
754190-57-3 | 95% | 5g |
¥ 6,844.00 | 2023-03-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18937-10G |
(E)-3-quinoxalin-2-ylprop-2-enoic acid |
754190-57-3 | 95% | 10g |
¥ 10,170.00 | 2023-03-10 | |
| Enamine | EN300-1264695-0.05g |
(2E)-3-(quinoxalin-2-yl)prop-2-enoic acid |
754190-57-3 | 95.0% | 0.05g |
$101.0 | 2025-02-21 | |
| Enamine | EN300-1264695-0.1g |
(2E)-3-(quinoxalin-2-yl)prop-2-enoic acid |
754190-57-3 | 95.0% | 0.1g |
$152.0 | 2025-02-21 | |
| Enamine | EN300-1264695-0.25g |
(2E)-3-(quinoxalin-2-yl)prop-2-enoic acid |
754190-57-3 | 95.0% | 0.25g |
$216.0 | 2025-02-21 |
(E)-3-quinoxalin-2-ylprop-2-enoic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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